Cas no 636-78-2 (4-Sulfobenzoic acid)

• Product Name: 4-Sulfobenzoic acid
• CAS No: 636-78-2
• MF: C₇H₆O₅S
• MW: 202.184541225433
• MDL: MFCD01365908
• CID: 82878
• PubChem ID: 69469
• Update Time: 2025-04-18

4-Sulfobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Sulfobenzoic acid
• Benzoic acid, 4-sulfo-
• para-Sulfobenzoic acid
• para-Sulphobenzoic acid
• p-Sulfobenzoic acid
• Benzoicacid, p-sulfo- (6CI,7CI,8CI)
• p-Carboxybenzenesulfonicacid
• 4-Sulfo-benzoesaeure
• 4-Sulfobenzoate
• CTD9Y82JZH
• CHEBI:30789
• HO3S-C6H4-COOH
• SCHEMBL239545
• 636-78-2
• AKOS015940313
• C02236
• Q27104148
• Z1269169205
• EN300-225814
• 4-sulphobenzoic acid
• F84773
• A915095
• UNII-CTD9Y82JZH
• DTXSID90979817
• 4-sulfobenzoicacid
• 4-Sulfo-benzoic acid
• p-carboxybenzenesulfonic acid
• PROBENECID IMPURITY A [EP IMPURITY]
• DB-349533

• MDL： MFCD01365908
• Inchi： 1S/C7H6O5S/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H,10,11,12)
• InChI Key： HWAQOZGATRIYQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 201.99358
• Monoisotopic Mass: 201.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Density: 1.62
• PSA: 91.67
• LogP: 1.71230

4-Sulfobenzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids